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For researchers, scientists, and professionals in drug development, the selection of an

appropriate gamma-ray detector is a critical decision that balances performance with budgetary

constraints. In the landscape of scintillator materials, Europium-doped Strontium Iodide

(SrI2(Eu)) has emerged as a compelling contender, challenging the positions of well-

established materials like Cerium-doped Lanthanum Bromide (LaBr3(Ce)) and Thallium-doped

Sodium Iodide (NaI(Tl)). This guide provides a detailed cost-performance analysis of SrI2(Eu)

scintillators, supported by experimental data and methodologies, to inform purchasing and

application decisions.

Executive Summary
Europium-doped Strontium Iodide (SrI2(Eu)) scintillators offer a remarkable combination of high

light yield and excellent energy resolution, surpassing the performance of the widely used

NaI(Tl) and rivaling that of the more expensive LaBr3(Ce). A key advantage of SrI2(Eu) is its

lack of intrinsic radioactivity, a notable drawback of LaBr3(Ce) which can interfere with low-level

radiation measurements. While NaI(Tl) remains the most cost-effective option, its performance

in terms of energy resolution is significantly lower. The primary trade-off for the superior

performance of SrI2(Eu) is a slower decay time compared to LaBr3(Ce), which may be a

limiting factor in high count rate applications.

Performance Comparison: A Quantitative Look
The efficacy of a scintillator is primarily determined by its light yield, energy resolution, and

decay time. The following table summarizes these key performance metrics for SrI2(Eu) in
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comparison to LaBr3(Ce) and NaI(Tl).
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SrI2(Eu)

~80,000 -

120,000+

[1]

~2.8 -

3.5[2][3]

~1000 -

5000[2][4]
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to High
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energy
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d
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c

LaBr3(Ce)
~60,000 -

70,000

~2.6 -

3.5[5]
~16 - 30[5] High

Excellent

energy

resolution,

Fast decay

time

Intrinsic

radioactivit

y (138La,

227Ac),

Hygroscopi
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NaI(Tl) ~38,000
~6.5 -

8.5[5][6]
~230[5] Low

Low cost,

Good light

yield

Moderate

energy

resolution,

Hygroscopi

c

In-Depth Analysis
Energy Resolution: SrI2(Eu) demonstrates exceptional energy resolution, typically below 3.5%

Full Width at Half Maximum (FWHM) at 662 keV, which is comparable to or even better than

LaBr3(Ce) in some cases.[2][3] This high resolution is critical for applications requiring precise

identification of gamma-ray emitting isotopes. In contrast, NaI(Tl) detectors typically offer a
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resolution of around 7%, making it more challenging to distinguish between closely spaced

energy peaks.[5]

Light Yield: With a light output often exceeding 80,000 photons/MeV, SrI2(Eu) is one of the

brightest scintillators available.[1] This high photon yield contributes directly to its excellent

energy resolution. While LaBr3(Ce) also has a high light yield, SrI2(Eu) generally surpasses it.

NaI(Tl) has a respectable light yield but is significantly lower than both SrI2(Eu) and LaBr3(Ce).

Decay Time: The decay time of a scintillator determines its ability to process high count rates.

Here, LaBr3(Ce) has a distinct advantage with a very fast decay time of approximately 16-30

nanoseconds.[5] SrI2(Eu) has a much slower primary decay component, on the order of 1-5

microseconds.[2][4] This can be a limiting factor in applications with very high radiation flux,

where pulse pile-up can become an issue. NaI(Tl) has a decay time of around 230

nanoseconds, placing it between the two.[5]

Cost: While specific prices for SrI2(Eu) scintillators are often provided upon request, the

material is generally considered to be in a moderate to high price range. LaBr3(Ce) is known

for its high cost, often significantly more expensive than NaI(Tl).[7] A 1.5 x 1.5-inch LaBr3(Ce)

detector was quoted at nearly US $10,000 in a 2006 study.[7] NaI(Tl) remains the most budget-

friendly option, with prices for a 2-inch x 2-inch crystal being considerably lower. For example, a

1-inch x 1-inch LaBr3 scintillator detector can cost around $2,850, while NaI(Tl) detectors of

similar size are available for a few hundred dollars.[8][9] The cost of SrI2(Eu) is expected to be

competitive with LaBr3(Ce), with some sources suggesting it may be a lower-cost alternative.

[10]

Experimental Protocols
To ensure a fair and accurate comparison of scintillator performance, standardized

experimental protocols are essential. Below are detailed methodologies for measuring the key

performance metrics.

Light Yield Measurement
The relative light yield of a scintillator is often determined by comparing its photopeak position

to that of a reference scintillator with a known light yield (e.g., NaI(Tl)) under the same

experimental conditions.
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Methodology:

Setup: The scintillator crystal is optically coupled to a photomultiplier tube (PMT) using

optical grease. The assembly is housed in a light-tight container. The PMT is connected to a

preamplifier, an amplifier, and a multi-channel analyzer (MCA).

Gamma Source: A calibrated gamma-ray source, typically 137Cs (emitting 662 keV gamma

rays), is placed at a fixed distance from the scintillator.

Data Acquisition: A pulse height spectrum is acquired for a sufficient duration to obtain a well-

defined photopeak with good statistics.

Analysis: The channel number corresponding to the centroid of the 662 keV photopeak is

determined.

Comparison: The same procedure is repeated with a reference NaI(Tl) scintillator. The

relative light yield is calculated as the ratio of the photopeak channel number of the test

scintillator to that of the reference scintillator, multiplied by the known light yield of the

reference scintillator.

Absolute Light Yield: For absolute light yield, the number of photoelectrons produced at the

PMT photocathode is measured and corrected for the quantum efficiency of the PMT.

Energy Resolution Measurement
Energy resolution is a measure of the detector's ability to distinguish between gamma rays of

slightly different energies. It is quantified as the FWHM of a specific photopeak, expressed as a

percentage of the photopeak's centroid energy.

Methodology:

Setup: The experimental setup is the same as for the light yield measurement.

Gamma Source: A gamma-ray source with a well-defined single gamma-ray energy, such as

137Cs (662 keV), is used.

Data Acquisition: A pulse height spectrum is acquired, ensuring a high number of counts in

the photopeak to minimize statistical uncertainty.
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Analysis: The FWHM of the 662 keV photopeak is measured from the spectrum. The

centroid of the photopeak (E) is also determined.

Calculation: The energy resolution is calculated using the formula: Resolution (%) = (FWHM

/ E) * 100

Decay Time Measurement
The scintillation decay time is measured using the delayed coincidence method or by digitizing

the output pulse from the PMT.

Methodology (Pulse Digitization):

Setup: The scintillator is coupled to a fast PMT. The output of the PMT is directly connected

to a high-speed digitizer or a digital oscilloscope.

Gamma Source: A gamma-ray source is used to induce scintillation events.

Data Acquisition: The digitizer records the full waveform of the scintillation pulses.

Analysis: The recorded waveforms are averaged to improve the signal-to-noise ratio. The

decay time is determined by fitting an exponential function to the decaying part of the

averaged pulse. For scintillators with multiple decay components, a multi-exponential fit is

required.

Visualizing the Decision-Making Process
The choice between these scintillators involves a trade-off between performance and cost. The

following diagram illustrates the logical relationship in this cost-performance analysis.
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Scintillator Options

Performance Metrics

Cost Factor

SrI2(Eu)

Energy Resolution

Excellent

Light Yield

Very High

Decay Time

Slow

Intrinsic Background

None

Relative Cost

Moderate-High

LaBr3(Ce)

Excellent

High

Very Fast

Present

High

NaI(Tl)

Moderate

Good

Moderate

None

Low
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Cost-Performance trade-offs for different scintillators.
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Experimental Workflow Visualization
The following diagram outlines a typical experimental workflow for evaluating the performance

of a scintillator.

Start: Select Scintillator Crystal

Assemble Detector
(Crystal + PMT + Housing)

Position Gamma Source
(e.g., 137Cs)

Acquire Pulse Height Spectrum
(MCA)

Acquire Pulse Waveform
(Digitizer/Oscilloscope)

Analyze Spectrum:
- Determine Photopeak Centroid

- Measure FWHM

Calculate Energy Resolution Compare Photopeak to Reference
(for Relative Light Yield)

End: Performance Characterized

Analyze Waveform:
- Fit Exponential Decay

Determine Decay Time

Click to download full resolution via product page

Workflow for scintillator performance evaluation.

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13733583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SrI2(Eu) scintillators present a highly attractive option for applications demanding excellent

energy resolution and high light yield, without the complication of intrinsic background radiation

seen in LaBr3(Ce). While its slower decay time may not be suitable for all high-rate

experiments, its overall performance characteristics make it a superior choice to NaI(Tl) for

high-precision spectroscopy. The cost, while higher than NaI(Tl), is competitive with LaBr3(Ce),

making it a strong candidate for researchers seeking top-tier performance with a potentially

better cost-benefit ratio. The choice ultimately depends on the specific requirements of the

application, with a careful consideration of the trade-offs between energy resolution, counting

rate capability, and budget.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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